Cas no 70005-88-8 ((R)-(+)-1,2,4-Butanetriol)

(R)-(+)-1,2,4-Butanetriol structure
(R)-(+)-1,2,4-Butanetriol structure
Product Name:(R)-(+)-1,2,4-Butanetriol
CAS No:70005-88-8
MF:C4H10O3
MW:106.120401859283
MDL:MFCD00063212
CID:562868
PubChem ID:6994279
Update Time:2025-09-22

(R)-(+)-1,2,4-Butanetriol Chemical and Physical Properties

Names and Identifiers

    • (R)-Butane-1,2,4-triol
    • (R)-(+)-1,2,4-Butanetriol
    • (R)-(+)-1,2,4-TRIYDROXYBUTANE
    • (R)-1,2,4-Butanetriol
    • (2R)-butane-1,2,4-triol
    • R-(-)-1,2,4-Butanetriol
    • 1,2,4-Butanetriol, (2R)-
    • H270PVK464
    • C4H10O3
    • (+)-1,2,4-butanetriol
    • (2R)-1,2,4-Butanetriol
    • 1,2,4-Butanetriol, (R)-
    • ARXKVVRQIIOZGF-SCSAIBSYSA-N
    • [R,(+)]-1,2,4-Butanetriol
    • (r)-(+)-1,2,4-trihydroxybutane
    • OR4602
    • FCH1121360
    • AKOS016015974
    • AS-36943
    • (R)-(+)-1,2,4-Butanetriol, 98%
    • UNII-H270PVK464
    • Q27279543
    • A836731
    • (R)?-?(+?)?-?1,?2,?4-?Butanetriol
    • CS-0069613
    • AC-13918
    • SCHEMBL709962
    • 70005-88-8
    • BGQ
    • MFCD00063212
    • DTXSID10426378
    • (2R)-1,2,4-Butanetriol; (+)-1,2,4-Butanetriol; (R)-(+)-1,2,4-Butanetriol; (R)-Butane-1,2,4-triol;
    • MDL: MFCD00063212
    • Inchi: 1S/C4H10O3/c5-2-1-4(7)3-6/h4-7H,1-3H2/t4-/m1/s1
    • InChI Key: ARXKVVRQIIOZGF-SCSAIBSYSA-N
    • SMILES: O[C@@H](CO)CCO

Computed Properties

  • Exact Mass: 106.06300
  • Monoisotopic Mass: 106.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 37.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.4
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.19
  • Boiling Point: 150 ºC
  • Flash Point: 110 ºC
  • Refractive Index: n20/D 1.474
  • PSA: 60.69000
  • LogP: -1.27800
  • Solubility: Not determined

(R)-(+)-1,2,4-Butanetriol Security Information

  • Signal Word:Warning
  • Hazard Statement: H315;H319;H335
  • Warning Statement: P261;P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:3-10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Room temperature

(R)-(+)-1,2,4-Butanetriol Pricemore >>

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(R)-(+)-1,2,4-Butanetriol Production Method

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